3-ethyl-5-{2-[(2-fluorobenzyl)oxy]benzylidene}-2-thioxo-4-imidazolidinone

• IUPAC Name: (5Z)-3-ethyl-5-[[2-[(2-fluorophenyl)methoxy]phenyl]methylidene]-2-sulfanylideneimidazolidin-4-one
• InChI: InChI=1S/C19H17FN2O2S/c1-2-22-18(23)16(21-19(22)25)11-13-7-4-6-10-17(13)24-12-14-8-3-5-9-15(14)20/h3-11H,2,12H2,1H3,(H,21,25)/b16-11-
• InChI Key: RWZLXXFWSXBUHI-WJDWOHSUSA-N
• Canonical SMILES: CCN1C(=O)C(=CC2=CC=CC=C2OCC3=CC=CC=C3F)NC1=S
• Isomeric SMILES: CCN1C(=O)/C(=C/C2=CC=CC=C2OCC3=CC=CC=C3F)/NC1=S
• Molecular Formula: C19H17FN2O2S
• Molecular Weight: 356.4 g/mol

Description

3-ethyl-5-{2-[(2-fluorobenzyl)oxy]benzylidene}-2-thioxo-4-imidazolidinone, also known as EF24, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in cancer treatment. EF24 is a derivative of curcumin, a natural compound found in turmeric, and has been shown to have potent anti-cancer properties.

Mechanism of Action

3-ethyl-5-{2-[(2-fluorobenzyl)oxy]benzylidene}-2-thioxo-4-imidazolidinone exerts its anti-cancer effects through multiple mechanisms, including the inhibition of NF-κB signaling, activation of the Nrf2 pathway, and modulation of the MAPK/ERK pathway. It also has been shown to interact with various proteins involved in cancer cell survival and proliferation, such as Akt and STAT3.
Biochemical and Physiological Effects:
This compound has been shown to have low toxicity and high bioavailability, making it a promising candidate for therapeutic use. It has also been shown to have anti-inflammatory properties and may have potential applications in the treatment of other diseases, such as neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

3-ethyl-5-{2-[(2-fluorobenzyl)oxy]benzylidene}-2-thioxo-4-imidazolidinone has several advantages for laboratory experiments, including its stability and ease of synthesis. However, its potency and selectivity may vary depending on the cell type and experimental conditions used. Further studies are needed to optimize its use in preclinical and clinical settings.

Future Directions

There are several potential future directions for 3-ethyl-5-{2-[(2-fluorobenzyl)oxy]benzylidene}-2-thioxo-4-imidazolidinone research, including its use in combination with other anti-cancer agents, investigation of its effects on cancer stem cells, and development of this compound analogs with improved potency and selectivity. Additionally, further studies are needed to elucidate its mechanisms of action and potential applications in other diseases.

Synthesis Methods

3-ethyl-5-{2-[(2-fluorobenzyl)oxy]benzylidene}-2-thioxo-4-imidazolidinone can be synthesized through a multi-step process, starting with the reaction of 2-fluorobenzyl alcohol with 2-nitrobenzaldehyde to form a nitroalcohol intermediate. This intermediate is then reduced to the corresponding amine using sodium borohydride, followed by condensation with ethyl isothiocyanate to form this compound.

Scientific Research Applications

3-ethyl-5-{2-[(2-fluorobenzyl)oxy]benzylidene}-2-thioxo-4-imidazolidinone has been extensively studied for its anti-cancer properties, particularly in the treatment of breast, lung, and prostate cancers. It has been shown to inhibit the growth and proliferation of cancer cells, induce apoptosis, and inhibit angiogenesis. This compound has also been investigated for its potential as a radiosensitizer, enhancing the effectiveness of radiation therapy in cancer treatment.